Cas no 53166-51-1 (Cyclopropanecarboxylic acid, 2-(2-methyl-1-propenyl)-, trans-)

• Product name: Cyclopropanecarboxylic acid, 2-(2-methyl-1-propenyl)-, trans-
• CAS No: 53166-51-1
• MF: C₈H₁₂O₂
• MW: 140.17968
• CID: 357853
• PubChem ID: 71365329

Cyclopropanecarboxylic acid, 2-(2-methyl-1-propenyl)-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(2-methyl-1-propenyl)-, trans-
• (1R,2S)-2-(2-methylprop-1-enyl)cyclopropane-1-carboxylic acid
• 53166-51-1
• DTXSID30788748
• (1R,2S)-2-(2-Methylprop-1-en-1-yl)cyclopropane-1-carboxylic acid

• Inchi： InChI=1S/C8H12O2/c1-5(2)3-6-4-7(6)8(9)10/h3,6-7H,4H2,1-2H3,(H,9,10)
• InChI Key： ZFSPXYLEBXSNOT-UHFFFAOYSA-N
• SMILES： C/C(=C/C1CC1C(=O)O)/C

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3